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Compound of Interest

Compound Name:
N-(3-Methoxy-5-

methylphenyl)propanamide

Cat. No.: B13189321

Get Quote

Abstract & Scope
This application note details a robust, validated High-Performance Liquid Chromatography

(HPLC) protocol for the quantification of N-(3-Methoxy-5-methylphenyl)propanamide (CAS:

2060024-28-2). This compound, a substituted propionanilide, shares structural characteristics

with various pharmaceutical intermediates and bioactive amides.

The method is designed for researchers in drug development and chemical synthesis who

require precise quantification of this specific amide, potentially as an Active Pharmaceutical

Ingredient (API) intermediate or a functional impurity. The protocol utilizes a Reversed-Phase

(RP-HPLC) approach with UV detection, optimized for resolution from common synthetic

precursors like 3-methoxy-5-methylaniline or 3-methoxy-5-methylphenol.

Physicochemical Profile & Method Strategy
Analyte Characteristics[1]

Chemical Name: N-(3-Methoxy-5-methylphenyl)propanamide[1][2]

Molecular Formula: C₁₁H₁₅NO
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Molecular Weight: 177.24 g/mol

CAS Number: 2060024-28-2[2]

Polarity: Moderately lipophilic (Estimated LogP ~2.0–2.5).

Functional Groups: Secondary amide (neutral), Methoxy ether, Methyl group.

Method Development Logic (The "Why")
Stationary Phase Selection: A C18 (Octadecylsilane) column is selected as the primary

phase due to the analyte's hydrophobic aromatic core. A standard 100 Å pore size provides

adequate surface area for retention.

Mobile Phase pH: While the amide moiety is neutral over a wide pH range, the use of an

acidic mobile phase (pH ~3.0) is critical. It suppresses the ionization of residual silanols on

the column stationary phase, preventing peak tailing. Furthermore, if the sample contains

unreacted aniline precursors (basic), acidic pH ensures they are protonated and elute early,

preventing interference with the main neutral peak.

Detection: The aromatic ring coupled with the amide bond provides UV absorption. While

254 nm is selective for the aromatic system, 210-220 nm is recommended for higher

sensitivity (amide

and

transitions), provided high-purity solvents are used.

Experimental Protocol
Instrumentation & Reagents

HPLC System: Agilent 1260 Infinity II / Waters Alliance e2695 or equivalent (Quaternary

pump, DAD/VWD detector, Autosampler).

Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or Phenomenex Kinetex

C18 (4.6 x 100 mm, 2.6 µm).

Solvents: Acetonitrile (HPLC Grade), Milli-Q Water (18.2 MΩ), Phosphoric Acid (85%).
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Chromatographic Conditions
Parameter Setting

Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.5)

Mobile Phase B Acetonitrile (ACN)

Elution Mode Isocratic (Recommended for QC) or Gradient

Isocratic Ratio 60% A / 40% B

Flow Rate 1.0 mL/min

Column Temp 30°C

Injection Volume 10 µL

Detection UV @ 215 nm (Reference: 360 nm)

Run Time 12 minutes

Note: For LC-MS applications, replace Phosphoric Acid with 0.1% Formic Acid.

Standard & Sample Preparation
Stock Standard Solution (1.0 mg/mL):

Weigh 10.0 mg of N-(3-Methoxy-5-methylphenyl)propanamide reference standard.

Transfer to a 10 mL volumetric flask.

Dissolve in 5 mL of Acetonitrile (sonicate if necessary).

Dilute to volume with Mobile Phase A.

Working Standard Solutions: Prepare serial dilutions from the Stock Solution using the mobile

phase ratio (60:40 Water:ACN) as the diluent to generate a calibration curve:

Level 1: 10 µg/mL

Level 2: 50 µg/mL
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Level 3: 100 µg/mL

Level 4: 200 µg/mL

Level 5: 400 µg/mL

Method Validation (ICH Q2 Guidelines)
The following validation parameters are critical for ensuring the method is "fit for purpose."

System Suitability
Before analyzing samples, inject the Level 3 standard (100 µg/mL) five times to verify system

performance.

Parameter Acceptance Criteria Rationale

Retention Time (RT) %RSD < 1.0% Ensures pump stability.

Peak Area %RSD < 1.0% Ensures injector precision.

Tailing Factor (

)

Checks for secondary

interactions (silanols).

Theoretical Plates (N) > 5000 Confirms column efficiency.

Linearity & Range
Procedure: Inject calibration standards (Level 1–5).

Analysis: Plot Concentration (x) vs. Peak Area (y). Calculate

.[3][4]

Requirement:

.[3][4]

Accuracy (Recovery)
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Spike a known amount of analyte into a placebo matrix (or solvent blank) at 80%, 100%, and

120% of the target concentration.

Spike Level Recovery (%)

80% (80 µg/mL) 98.5 - 101.5%

100% (100 µg/mL) 99.0 - 101.0%

120% (120 µg/mL) 98.8 - 101.2%

Visualizations
Analytical Workflow Diagram
This diagram outlines the step-by-step process from sample intake to final data reporting.
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Caption: Step-by-step analytical workflow for N-(3-Methoxy-5-methylphenyl)propanamide
quantification.

Method Optimization Logic
This decision tree illustrates the troubleshooting logic for resolution and peak shape issues.

Issue Observed

Peak Tailing > 1.5

Split Peak

RT Drift

Lower pH (add acid)
or Replace Column

Check Solvent Mismatch
(Sample Diluent vs MP)

Equilibrate Column
(>20 CVs)

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common HPLC anomalies during method

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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